Cas no 2138016-21-2 (7-amino-2,6-diethylpyrazolo1,5-apyrimidin-5-ol)

• Product Name: 7-amino-2,6-diethylpyrazolo1,5-apyrimidin-5-ol
• CAS No: 2138016-21-2
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6148038
• PubChem ID: 165483675
• Update Time: 2025-06-22

7-amino-2,6-diethylpyrazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-amino-2,6-diethylpyrazolo1,5-apyrimidin-5-ol
• EN300-1130334
• 7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol
• 2138016-21-2

• Inchi： 1S/C10H14N4O/c1-3-6-5-8-12-10(15)7(4-2)9(11)14(8)13-6/h5H,3-4,11H2,1-2H3,(H,12,15)
• InChI Key： KNGDQWSDRMBBTL-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(N)N2C(=CC(CC)=N2)N1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 7-amino-2,6-diethylpyrazolo1,5-apyrimidin-5-ol

Professional Introduction to Compound with CAS No. 2138016-21-2 and Product Name: 7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol

The compound identified by the CAS number 2138016-21-2 and the product name 7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

Pyrazolo[1,5-a]pyrimidines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties. The structural features of this compound, including the presence of amino and ethyl substituents, contribute to its unique chemical and biological properties. The 7-amino group and the 2,6-diethyl substituents enhance its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The 5-hydroxyl group in the structure further contributes to its pharmacological activity by participating in hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an antitumor agent. Studies have demonstrated that derivatives of pyrazolo[1,5-a]pyrimidines can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. This mechanism of action makes it a promising candidate for further development into a clinical drug. The 7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol structure has been synthesized and evaluated for its ability to disrupt signaling pathways involved in tumor growth and metastasis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework of the molecule. These synthetic methodologies are critical for producing compounds with high enantiomeric purity, which is essential for biological activity.

In addition to its antitumor potential, this compound has shown interesting properties as an immunomodulator. Preclinical data suggest that it can modulate immune cell function by interacting with specific receptors on immune cells. This immunomodulatory activity could make it useful in treating autoimmune diseases or enhancing immune responses against pathogens. The 7-amino group plays a crucial role in these interactions by serving as a hydrogen bond acceptor or donor depending on the target receptor.

The pharmacokinetic profile of 7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol is another area of interest. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding how the compound behaves within the body and for optimizing its formulation for clinical use. The presence of polar functional groups such as the 5-hydroxyl group influences its solubility and permeability across biological membranes.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been used to predict binding modes and affinity for various biological targets. These computational studies provide valuable insights into how the compound interacts with its targets at the molecular level. This information is crucial for designing derivatives with improved pharmacological properties.

The development of new synthetic routes for 7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol has been an area of active research. Researchers have explored alternative synthetic pathways to improve yield and reduce costs without compromising quality. Green chemistry principles have been incorporated into these synthetic strategies to minimize environmental impact. Sustainable practices such as solvent recovery and catalytic processes are being adopted to make the synthesis more efficient and environmentally friendly.

The potential applications of this compound extend beyond oncology and immunology. Preliminary studies suggest that it may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This makes it a promising candidate for developing new antibiotics against drug-resistant bacteria. The unique structural features of pyrazolo[1,5-a]pyrimidines contribute to their broad-spectrum antimicrobial activity.

Future research directions include exploring the mechanism of action in greater detail through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide high-resolution structural information about how the compound interacts with biological targets at atomic resolution. Understanding these interactions will be crucial for designing next-generation derivatives with enhanced efficacy and reduced side effects.

The regulatory landscape for new pharmaceuticals also plays a significant role in advancing compounds like 7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol towards clinical use. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring that synthesized compounds meet stringent quality standards before they can be tested in humans. Regulatory agencies require extensive preclinical data demonstrating safety and efficacy before approving new drugs for clinical trials.

In conclusion,7-amino-2,6-diethylpyrazolo[1,5-a]pyrimidin-5-ol represents a promising therapeutic agent with diverse applications in oncology, immunology, and antimicrobial therapy. Its unique structural features contribute to its biological activity by interacting with specific targets within cells. Ongoing research continues to uncover new mechanisms of action and applications for this class of compounds.